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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B15547349 Get Quote

For researchers, scientists, and drug development professionals, the precision of analytical

measurements is fundamental. The use of high-quality, certified reference materials (CRMs) is

a critical component in achieving accurate and reproducible results. This guide provides a

comprehensive comparison of commercially available Ethyl tridecanoate reference materials,

detailing supplier specifications, available data, and a practical experimental protocol for its

application as an internal standard in chromatographic analysis.

Comparison of Ethyl Tridecanoate Reference
Materials
The selection of a suitable reference material depends on factors such as certified purity,

uncertainty, and the documentation provided by the supplier. The following table summarizes

the offerings for Ethyl tridecanoate from various vendors to aid in the selection process.
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Supplier
Product
Name/Grade

Purity Format
Certificate of
Analysis
Highlights

Sigma-Aldrich

Ethyl

tridecanoate,

analytical

standard

≥99.0% (GC) Neat

Provides purity

determined by

Gas

Chromatography

(GC).

Cayman

Chemical

Ethyl

Tridecanoate
≥98% Neat

Purity confirmed

by Gas

Chromatography

(GC).

Santa Cruz

Biotechnology

Ethyl

Tridecanoate
≥98% Neat

Purity

determined by

Gas

Chromatography

(GC).

Chiron

(distributed by

ESSLAB)

Ethyl

tridecanoate
Not specified

Solution (1

mg/mL in

isooctane)

Offers the

convenience of a

pre-made

solution.

MOLNOVA
Ethyl

tridecanoate

98% (HPLC),

NMR consistent

with structure

Not specified

Certificate

provides data

from HPLC and

NMR analysis.[1]

Experimental Protocol: Quantification of Fatty Acid
Ethyl Esters (FAEEs) using Ethyl Tridecanoate as an
Internal Standard
Ethyl tridecanoate is an ideal internal standard for the analysis of other fatty acid ethyl esters

(FAEEs) in biological matrices due to its rarity in natural samples. Its use can correct for
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variations in sample preparation and instrument response, thereby improving the accuracy and

precision of quantification.[2]

Objective: To quantify the concentration of specific FAEEs (e.g., ethyl palmitate, ethyl oleate) in

a sample matrix using gas chromatography-mass spectrometry (GC-MS) with Ethyl
tridecanoate as an internal standard.

Materials:

Ethyl tridecanoate certified reference material

FAEE standards for calibration (e.g., ethyl palmitate, ethyl oleate)

Hexane (or other suitable organic solvent), HPLC grade

Sample matrix (e.g., plasma, tissue homogenate)

Glassware: volumetric flasks, vials with PTFE-lined caps, pipettes

Procedure:

Preparation of Stock Solutions:

Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ethyl
tridecanoate CRM and dissolve it in 10 mL of hexane in a volumetric flask.

Calibration Standard Stock Solutions (1 mg/mL): Prepare individual stock solutions for

each target FAEE in the same manner.

Preparation of Calibration Curve Standards:

Create a series of calibration standards by making serial dilutions of the FAEE stock

solutions.

To each calibration standard, add a constant, known amount of the Ethyl tridecanoate
internal standard stock solution. This ensures that the concentration of the internal

standard is the same in every calibration level and in the samples to be analyzed.
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Sample Preparation:

To a known volume or weight of the sample matrix, add the same constant, known amount

of the Ethyl tridecanoate internal standard stock solution as was added to the calibration

standards.

Perform a liquid-liquid extraction to isolate the lipids, including the FAEEs and the internal

standard.

GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the prepared calibration standards and samples into

the GC-MS system.

Typical GC-MS Parameters:

Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

Inlet Temperature: 250°C

Oven Program: Start at 100°C, ramp to 300°C at 15°C/min, hold for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1 mL/min

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Mode: Selected Ion Monitoring (SIM) for highest sensitivity and specificity. Monitor

characteristic ions for each target FAEE and for Ethyl tridecanoate (e.g., m/z 88, 101).

Data Analysis:

For each calibration standard, calculate the ratio of the peak area of the target FAEE to

the peak area of the Ethyl tridecanoate internal standard.

Construct a calibration curve by plotting this peak area ratio against the known

concentration of the target FAEE.
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For the unknown samples, calculate the peak area ratio of the target FAEE to the internal

standard.

Determine the concentration of the target FAEE in the samples by interpolating from the

calibration curve.

Visualizing the Workflow and Relationships
To further clarify the experimental process and the underlying principles, the following diagrams

are provided.
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Caption: Experimental workflow for FAEE quantification.
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Caption: Principle of internal standard correction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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